Cas no 13398-26-0 ((2S)-2-amino-2-phenylpropanoic acid)

(2S)-2-amino-2-phenylpropanoic acid is a chiral non-proteinogenic amino acid characterized by its phenyl-substituted propanoic acid backbone and (S)-configuration at the α-carbon. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and enantioselective catalysts. Its rigid aromatic side chain enhances steric and electronic properties, making it useful for modulating peptide conformation and biological activity. The high enantiomeric purity of the (S)-enantiomer ensures precise stereochemical control in asymmetric synthesis. Additionally, its stability under standard conditions and compatibility with common coupling reagents facilitate its incorporation into complex molecular architectures.

(2S)-2-amino-2-phenylpropanoic acid structure

13398-26-0 structure

Product Name:(2S)-2-amino-2-phenylpropanoic acid

CAS No:13398-26-0

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD07371947

CID:137164

PubChem ID:853461

Update Time:2025-06-08

(2S)-2-amino-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-2-phenylpropanoic acid
- (2S)-2-AMINO-2-PHENYLPROPANOIC ACID
- (S)-2-AMINO-2-PHENYL-PROPIONIC ACID
- Benzeneacetic acid, a-amino-a-methyl-, (aS)-
- (+)-(2S)-2-amino-2-phenylpropionic acid
- (+)-(2S)-2-aminopropionic acid
- (S)-(+)-2-methyl-2-phenylglycine
- (S)-2-amino-2-phenyl-propanoic acid
- (S)-H-MPG-OH
- 2-amino-2-phenyl-propionic acid
- AC1LGXHO
- ALPHACHIRON 22286A348
- CTK4B8907
- SureCN222049
- (+)-2-Phenyl-D-alanine
- (S)-2-Phenyl-2-methylglycine
- (S)-2-Methyl-2-phenyl glycine
- (S)-ALPHA-METHYL-PHENYLGLYCINE
- (2S)-2-Amino-2-phenylpropionic acid
- (S)-alpha-Methyl-alpha-phenylglycine
- (S)-2-amino-2-phenylpropanoic acid HCl
- EN300-127462
- 2-phenyl-d-alanine
- 2-(s)-phenylalanine
- DTXSID901335235
- HTCSFFGLRQDZDE-VIFPVBQESA-N
- CHEMBL3085306
- SCHEMBL222049
- MFCD07371947
- (R)-ALPHA-METHYL-PHENYLGLYCINE
- AKOS006287023
- 13398-26-0
- AB33354
- (S)-2-Amino-2-phenylpropionic acid
- (S)-2-amino-2-phenylpropanoicacid
- (2S)-2-amino-2-phenylpropanoic acid
- MDL： MFCD07371947
- Inchi： 1S/C9H11NO2/c1-9(10,8(11)12)7-5-3-2-4-6-7/h2-6H,10H2,1H3,(H,11,12)/t9-/m0/s1
- InChI Key： HTCSFFGLRQDZDE-VIFPVBQESA-N
- SMILES： OC([C@](C)(C1C=CC=CC=1)N)=O

Computed Properties

Exact Mass: 165.07903
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.5
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.32

(2S)-2-amino-2-phenylpropanoic acid Pricemore >>

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abcr	AB389203-1 g	(S)-2-Amino-2-phenylpropionic acid, 95% (H-L-aMePhg-OH); .	13398-26-0	95%	1g	€530.00	2023-06-17
abcr	AB389203-5 g	(S)-2-Amino-2-phenylpropionic acid, 95% (H-L-aMePhg-OH); .	13398-26-0	95%	5g	€957.00	2023-06-17
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